Cas no 2098088-55-0 (4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine)

• Product Name: 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine
• CAS No: 2098088-55-0
• MF: C₈H₁₅F₃N₂O
• MW: 212.212712526321
• CID: 5728482
• PubChem ID: 121203344
• Update Time: 2025-05-22

4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098088-55-0
• 4-ethoxy-4-(trifluoromethyl)piperidin-1-amine
• AKOS026711587
• F1907-7224
• 1-Piperidinamine, 4-ethoxy-4-(trifluoromethyl)-
• 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine

• Inchi： 1S/C8H15F3N2O/c1-2-14-7(8(9,10)11)3-5-13(12)6-4-7/h2-6,12H2,1H3
• InChI Key： YPJLXYWWLFVALZ-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CC1)N)OCC)(F)F

Computed Properties

• Exact Mass: 212.11364759g/mol
• Monoisotopic Mass: 212.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 201.9±40.0 °C(Predicted)
• pka: 7.41±0.40(Predicted)

Additional information on 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine

4-Ethoxy-4-(Trifluoromethyl)piperidin-1-Amine: A Comprehensive Overview

4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine, also known by its CAS number CAS No. 2098088-55-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule features a piperidine ring substituted with an ethoxy group and a trifluoromethyl group, both of which contribute to its unique chemical properties.

The synthesis of 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine involves a series of carefully designed reactions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of this compound, leveraging catalytic asymmetric synthesis and microwave-assisted techniques. These methods not only enhance the reaction efficiency but also minimize environmental impact, aligning with the principles of green chemistry.

One of the most promising applications of 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine lies in the field of drug discovery. The trifluoromethyl group is known for its electron-withdrawing properties, which can modulate the pharmacokinetic profiles of bioactive molecules. Researchers have explored this compound as a potential lead for developing novel therapeutics targeting central nervous system disorders, such as anxiety and depression. Preclinical studies have demonstrated its ability to interact with key neurotransmitter systems, making it a valuable candidate for further investigation.

In addition to its pharmacological applications, 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent studies have highlighted its role in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties, which could pave the way for next-generation display technologies.

The physical and chemical properties of 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its stability, solubility, and reactivity under various conditions. Understanding these properties is crucial for optimizing its use in different industrial and research settings.

From an environmental perspective, the ecological impact of CAS No. 2098088-55-0 has been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to aquatic organisms. These findings are essential for ensuring safe handling and disposal practices, particularly in large-scale manufacturing processes.

In conclusion, 4-Ethoxy-4-(trifluoromethyl)piperidin-1-amine, with its distinctive chemical structure and versatile applications, continues to be a focal point in both academic and industrial research. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing drug development, materials science, and sustainable chemical processes.